5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 5-(dimethylsulfamoyl)-2-methyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C16H19N3O3S/c1-12-6-7-14(23(21,22)19(2)3)9-15(12)16(20)18-11-13-5-4-8-17-10-13/h4-10H,11H2,1-3H3,(H,18,20)
• InChI Key: SZXAOCIGGAQVKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C(=O)NCC2=CN=CC=C2
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide, also known as DMSB, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and survival. Specifically, 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the activity of the protein kinase C (PKC) and mitogen-activated protein kinase (MAPK) pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide has also been shown to have antimicrobial activity against a number of different pathogens. Additionally, 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide has been shown to have neuroprotective effects, which could make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide in lab experiments is its relatively low toxicity. Additionally, 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide is readily available and can be synthesized using relatively simple methods. However, one of the main limitations of using 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are a number of potential future directions for research on 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide. One of the most promising areas of research is in the development of 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide and to identify potential new targets for its use. Finally, additional studies are needed to determine the safety and efficacy of 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide in human clinical trials.

Scientific Research Applications

5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide has been studied for its potential applications in various areas of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 5-[(dimethylamino)sulfonyl]-2-methyl-N-(3-pyridinylmethyl)benzamide has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of inflammatory diseases.